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Compound of Interest

Compound Name: 3,5-Dibromopyridine-d3

Cat. No.: B580803 Get Quote

Technical Guide: 3,5-Dibromopyridine-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dibromopyridine-d3, a

deuterated analog of 3,5-Dibromopyridine. This document is intended for professionals in

research and development who utilize stable isotope-labeled compounds for various

applications, including as internal standards in quantitative mass spectrometry, for mechanistic

studies in drug metabolism, and in the synthesis of complex molecules.

Core Compound Data
3,5-Dibromopyridine-d3 is a synthetically modified version of 3,5-Dibromopyridine where

three hydrogen atoms on the pyridine ring have been replaced with deuterium. This isotopic

labeling provides a distinct mass signature, making it an invaluable tool in analytical and

metabolic research.

Physicochemical Properties
The key quantitative data for 3,5-Dibromopyridine-d3 and its non-deuterated counterpart are

summarized in the table below for direct comparison.
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Property 3,5-Dibromopyridine-d3 3,5-Dibromopyridine

CAS Number 1219799-05-9[1][2] 625-92-3

Chemical Formula C₅D₃Br₂N C₅H₃Br₂N

Molecular Weight ~239.91 g/mol 236.89 g/mol

IUPAC Name
3,5-dibromo-2,4,6-

trideuteriopyridine[1][2]
3,5-Dibromopyridine

SMILES
[2H]c1nc([2H])c(Br)c([2H])c1Br

[1][2]
Brc1cncc(Br)c1

Experimental Applications and Protocols
While specific experimental protocols for 3,5-Dibromopyridine-d3 are not extensively

published, its primary application is as an internal standard in analytical methods, particularly in

chromatography coupled with mass spectrometry (LC-MS or GC-MS). The non-deuterated

form, 3,5-Dibromopyridine, is a known intermediate in the synthesis of pharmaceuticals and

agrochemicals.

General Protocol for Use as an Internal Standard
The following is a generalized workflow for the use of 3,5-Dibromopyridine-d3 as an internal

standard in a quantitative analytical assay.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Matrix (e.g., Plasma, Urine)

Spike with 3,5-Dibromopyridine-d3 (Internal Standard)

Add known concentration of IS

Analyte Extraction (e.g., LLE, SPE)

Reconstitute in Mobile Phase

Inject Sample onto LC Column

Chromatographic Separation

Electrospray Ionization (ESI)

Mass Spectrometric Detection (MRM)

Peak Integration

Calculate Peak Area Ratio (Analyte / IS)

Quantify Analyte Concentration using Calibration Curve

Click to download full resolution via product page

General workflow for using 3,5-Dibromopyridine-d3 as an internal standard.
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Synthesis Pathway
The synthesis of 3,5-Dibromopyridine-d3 would likely follow a similar synthetic route to its

non-deuterated analog, utilizing deuterated starting materials or reagents. A common synthesis

method for 3,5-Dibromopyridine involves the direct bromination of pyridine. The following

diagram illustrates a representative synthetic scheme.

Reactants

Reaction Conditions Product
Pyridine

Elevated TemperatureBromine (Br₂)

Catalyst (e.g., Lewis Acid)

3,5-DibromopyridineElectrophilic Aromatic Substitution

Click to download full resolution via product page

A representative synthesis pathway for 3,5-Dibromopyridine.

Note on Synthesis of Deuterated Analog: For the synthesis of 3,5-Dibromopyridine-d3, a

deuterated pyridine source would be required. The specific reaction conditions might need

optimization to ensure high levels of deuterium incorporation and to minimize isotopic

scrambling.

Conclusion
3,5-Dibromopyridine-d3 is a critical analytical tool for researchers in the pharmaceutical and

chemical industries. Its use as an internal standard allows for accurate and precise

quantification of the non-deuterated analog in complex matrices. The data and diagrams

provided in this guide offer a foundational understanding of its properties and applications,

facilitating its integration into advanced research and development workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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